Cas no 1806742-65-3 (6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806742-65-3
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4834737
• Update Time: 2025-06-28

6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5F3INO2/c1-4-7(15-8(9,10)11)5(3-14)2-6(12)13-4/h2-3H,1H3
• InChI Key： ZWHJBNHKHQJFCQ-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=C(C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Professional Introduction to 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806742-65-3)

6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde, with the CAS number 1806742-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an iodo substituent, a methyl group, a trifluoromethoxy group, and an aldehyde moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The aldehyde functional group at the 4-position of the pyridine ring is particularly noteworthy, as aldehydes are commonly utilized in organic synthesis for their reactivity in condensation reactions, oxidation processes, and as precursors to carboxylic acids. The iodo substituent at the 6-position introduces electrophilic characteristics to the molecule, facilitating nucleophilic substitution reactions. Additionally, the methyl group at the 2-position and the trifluoromethoxy group at the 3-position contribute to the overall electronic properties and steric environment of the molecule, influencing its reactivity and potential biological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural features of 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The presence of both an aldehyde and an iodo group allows for diverse synthetic pathways, enabling chemists to introduce additional functional groups or modify existing ones through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are particularly valuable in constructing biaryl structures, which are prevalent in many biologically active drugs.

The trifluoromethoxy group is another key feature that enhances the synthetic utility and potential biological activity of this compound. Trifluoromethoxy groups are known to increase metabolic stability and binding affinity to biological targets. This has led to their incorporation into numerous drug candidates, where they improve pharmacokinetic properties such as bioavailability and half-life. The combination of these features in 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde suggests that it may serve as a valuable intermediate in the development of new therapeutic agents.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. For instance, researchers have reported on the synthesis and evaluation of various pyridine-based compounds for their activity against infectious diseases and cancer. These studies often involve modifying existing scaffolds to optimize biological activity while maintaining favorable pharmacokinetic profiles. The compound under discussion fits well within this framework, offering a unique combination of functional groups that can be tailored for specific applications.

The aldehyde functionality at the 4-position provides a site for further derivatization through condensation reactions with amines or hydrazines, leading to imines or hydrazones respectively. These derivatives can then be further modified to explore different biological activities. Additionally, the iodo substituent can be replaced with other functional groups through metal-catalyzed coupling reactions, expanding the structural diversity of potential derivatives.

In conclusion, 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806742-65-3) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for heterocyclic compounds, this compound is likely to play an important role in future therapeutic advancements.